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This technical guide provides an in-depth overview of the core principles and methodologies
behind the activity certification of sealed radioactive sources, with a focus on the Isotrak line of
products manufactured by Eckert & Ziegler. The certification process is critical for ensuring the
accuracy and reliability of these sources in research, scientific applications, and drug
development, where precise knowledge of source strength is paramount.

The activity of modern brachytherapy and calibration sources is specified in terms of Air-Kerma
Strength (SK). This quantity has superseded the older specification of activity in Curies (Ci) or
Becquerels (Bq) for many applications, as it provides a more direct measure of the radiation
output that is relevant for dosimetry. The unit of Air-Kerma Strength is the 'U’, where 1 U =1
uGy-mz/h.[1][2]

The Chain of Traceability and Certification

The certification of an Isotrak source's activity is not an isolated measurement but rather the
final step in an unbroken chain of traceability to international standards. Eckert & Ziegler's
calibration laboratories are accredited to ISO/IEC 17025, ensuring their competency in testing
and calibration.[3] Their measurements are traceable to primary standards maintained by
national metrology institutes such as the National Institute of Standards and Technology (NIST)
in the United States and the German national accreditation body (DAKKS).[4]
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The following diagram illustrates the logical workflow of the activity certification process, from
the primary standards laboratory to the end-user.
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Caption: Logical workflow for the traceability and certification of radioactive sources.
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Physical Integrity and Source Classification

Beyond the radiometric calibration, the physical integrity of a sealed source is paramount for
safety. Isotrak sources are subject to rigorous testing according to international standards,
primarily 1ISO 2919. This standard classifies sources based on their resistance to temperature,
pressure, impact, vibration, and puncture.[5] The resulting classification code on the source
certificate indicates its suitability for various applications.

Experimental Protocols for Activity Measurement

While the specific, proprietary protocols of Eckert & Ziegler are not publicly available, the
methodologies are based on internationally accepted standards. The following describes the
fundamental experimental protocols for primary and secondary calibration of low-energy
photon-emitting sources like lodine-125, which are common in the Isotrak product line for
medical applications.

Primary Calibration: The Wide-Angle Free-Air Chamber
(WAFAC)

The primary standard for air-kerma strength of low-energy photon sources at NIST is the Wide-
Angle Free-Air Chamber (WAFAC).[1] This is an instrument-based standard that provides a
direct realization of air kerma.

Methodology:

e Source Mounting: A single brachytherapy seed is precisely positioned on a mounting post at
a known distance from the WAFAC's defining aperture. The source is rotatable to average
out any anisotropy in its radiation emission.

 lonization Measurement: The photon beam from the source passes through the aperture into
a defined volume of air within the chamber. A high voltage is applied across collecting plates,
and the resulting ionization current produced by the interaction of photons with the air is
measured with a sensitive electrometer.

» Corrections: The raw ionization measurement is corrected for a variety of influencing factors,
including:
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Air attenuation between the source and the chamber.

[e]

o

Photon scattering from the chamber components and surrounding air.

lon recombination and diffusion.

[¢]

[¢]

Environmental conditions (temperature and pressure), to normalize to standard conditions.

o Air-Kerma Strength Calculation: The corrected ionization current is used to calculate the air-
kerma rate at the reference distance. The air-kerma strength (SK) is then determined by
multiplying the air-kerma rate by the square of the distance.

The following diagram illustrates the experimental workflow for primary calibration using the
WAFAC.
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Caption: Experimental workflow for primary calibration of a brachytherapy source.

Secondary Calibration: The Well-Type lonization
Chamber

For routine calibration at the manufacturing level and for verification by the end-user, a well-
type (re-entrant) ionization chamber is the instrument of choice. This provides a convenient and
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highly reproducible method for measuring source strength.
Methodology:

o System Calibration: The well-type chamber and its associated electrometer are calibrated as
a system. This is done by using a source of the same design that has a calibration traceable
to a primary standards laboratory (e.g., a source calibrated by NIST with the WAFAC). This
establishes a calibration factor (NSK) for the well-chamber system.

e Source Measurement: The unknown source (from the production line) is placed in a specific
holder that ensures it is positioned at the same reference point within the chamber for every
measurement.

o Current Measurement: The ionization current produced by the source is measured by the
electrometer.

o Corrections: The reading is corrected for temperature and pressure.

o Air-Kerma Strength Calculation: The air-kerma strength of the source is calculated by
multiplying the corrected electrometer reading by the system's calibration factor.

Quantitative Data and Tolerances

A calibration certificate for a brachytherapy source provides the certified air-kerma strength and
an estimate of the measurement uncertainty. While specific data sheets for Isotrak
brachytherapy sources are not publicly available, the following table provides representative
dosimetric parameters for a generic lodine-125 seed, a common type of source used in both
research and clinical applications. These values are based on published data and are
illustrative of what would be expected.[6][7]
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Parameter Symbol Typical Value Units
Radionuclide - lodine-125 -
Half-life T1/2 59.4 days
Average Photon
Eavg 28.5 keV
Energy
Air-Kerma Rate )
rd 1.45 cGy-cm2/mCi-h
Constant
Air-Kerma Strength SK 0.1-1.0 U (uGy-m2/h)
Dose Rate Constant N ~0.95 cGy/h/U
Calibration
- + 3-5% %

Uncertainty (k=2)

Note: The Air-Kerma Strength (SK) is the certified value. Other parameters are provided for
context. The calibration uncertainty is a critical value, representing the 95% confidence level of
the measurement.

For clinical use, the American Association of Physicists in Medicine (AAPM) recommends that
the end-user verify the manufacturer's stated source strength. The agreement should be within
3% for the batch mean, with no individual source deviating by more than 5% from the mean.[8]

Conclusion

The activity certification of Isotrak sources is a robust process underpinned by a quality
management system that adheres to international standards such as ISO 9001 and ISO 17025.
[3] The calibration of these sources is traceable to primary national standards, ensuring a high
degree of accuracy and reliability. For researchers, scientists, and drug development
professionals, understanding the concepts of air-kerma strength, the chain of traceability, and
the underlying experimental methodologies is essential for the confident and effective use of
these radioactive sources in their work. The calibration certificate provided with each source is
the definitive document that attests to its certified activity and physical integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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